Cas no 31865-37-9 (4-tert-butylcyclohexane-1-carbonitrile)
31865-37-9 structure
Product Name:4-tert-butylcyclohexane-1-carbonitrile
CAS No:31865-37-9
MF:C11H19N
MW:165.27526307106
MDL:MFCD11641478
CID:1453079
PubChem ID:12162984
Update Time:2025-04-20
4-tert-butylcyclohexane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarbonitrile, 4-(1,1-dimethylethyl)-
- 4-tert-butylcyclohexane-1-carbonitrile
- SCHEMBL11025435
- AT40476
- SCHEMBL12384623
- AKOS009458943
- 15619-18-8
- 4-(tert-Butyl)cyclohexanecarbonitrile
- CS-0263845
- 4alpha-tert-Butylcyclohexane-1alpha-carbonitrile
- 4alpha-tert-Butylcyclohexane-1beta-carbonitrile
- trans-4-t-butylcyclohexanecarbonitrile
- EN300-90322
- SCHEMBL1926879
- 15619-19-9
- 31865-37-9
- Z415654846
-
- MDL: MFCD11641478
- Inchi: 1S/C11H19N/c1-11(2,3)10-6-4-9(8-12)5-7-10/h9-10H,4-7H2,1-3H3
- InChI Key: UWGIZGGCJCFYKA-UHFFFAOYSA-N
- SMILES: N#CC1CCC(CC1)C(C)(C)C
Computed Properties
- Exact Mass: 165.15187
- Monoisotopic Mass: 165.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
4-tert-butylcyclohexane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-90322-0.05g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95.0% | 0.05g |
$155.0 | 2025-03-21 | |
| Enamine | EN300-90322-0.1g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95.0% | 0.1g |
$232.0 | 2025-03-21 | |
| Enamine | EN300-90322-0.25g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95.0% | 0.25g |
$331.0 | 2025-03-21 | |
| Enamine | EN300-90322-0.5g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95.0% | 0.5g |
$524.0 | 2025-03-21 | |
| Enamine | EN300-90322-1.0g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95.0% | 1.0g |
$671.0 | 2025-03-21 | |
| Enamine | EN300-90322-2.5g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95.0% | 2.5g |
$1315.0 | 2025-03-21 | |
| Enamine | EN300-90322-5.0g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95.0% | 5.0g |
$1945.0 | 2025-03-21 | |
| Enamine | EN300-90322-10.0g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95.0% | 10.0g |
$2884.0 | 2025-03-21 | |
| Enamine | EN300-90322-1g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95% | 1g |
$671.0 | 2023-09-01 | |
| Enamine | EN300-90322-5g |
4-tert-butylcyclohexane-1-carbonitrile |
31865-37-9 | 95% | 5g |
$1945.0 | 2023-09-01 |
4-tert-butylcyclohexane-1-carbonitrile Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
31865-37-9 (4-tert-butylcyclohexane-1-carbonitrile) Related Products
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